![molecular formula C17H20N2OS B2771986 N-[4-(dimethylamino)phenyl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide CAS No. 627044-73-9](/img/structure/B2771986.png)
N-[4-(dimethylamino)phenyl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of benzothiophene, which is a type of organic sulfur compound . It also contains dimethylamino and phenyl groups .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized via various routes including palladium-catalyzed cyclization processes or reactions with N-C-N dinucleophiles. Another method involves the reduction of Schiff bases .Molecular Structure Analysis
The molecular structure of similar compounds has been investigated using techniques like density functional theory (DFT) and time-dependent density functional theory (TD-DFT) . These studies often focus on properties like the Frontier Molecular Orbital (FMO), Natural Bond Orbital (NBO), charge distribution, and stability of the molecule .Chemical Reactions Analysis
Chemical reactions involving similar compounds can lead to the formation of various products. For example, furamide derivatives can undergo cycloaddition reactions to form cyclic aminimides and triazindiones.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For similar compounds, properties like the HOMO–LUMO energy gap, which corresponds to the difference between HOMO and LUMO energies, have been investigated .Scientific Research Applications
Antibacterial and Antifungal Activities
N-[4-(dimethylamino)phenyl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and its derivatives have been studied for their antibacterial and antifungal properties. Research by Vasu et al. (2003) focused on two specific derivatives showing significant antimicrobial activities. The structures of these compounds were analyzed, revealing that their molecular conformations, stabilized by intramolecular hydrogen bonding, may play a crucial role in their biological activities. Such insights are vital for developing new antimicrobial agents with enhanced efficacy and specificity (Vasu, K. Nirmala, A. R. Choudhury, S. Mohan, J. Saravanan, T. Narasimhamurthy, 2003).
Antitumor Potential
The compound has also been part of studies exploring potential antitumor agents. Atwell, Baguley, and Denny (1989) synthesized and evaluated phenyl-substituted derivatives for their in vivo antitumor activity. These studies are foundational in the ongoing search for effective compounds with minimal DNA association constants to improve therapeutic profiles against solid tumors. Such research contributes to the broader field of cancer therapy by identifying minimal DNA-intercalating agents with solid tumor activity, highlighting the compound's role in developing new antitumor medications (Atwell, Baguley, Denny, 1989).
Synthesis of Aromatic Polymers
Further research has expanded into the synthesis of aromatic polymers. Lin et al. (1990) explored new aromatic polyamides, polyimides, and polyureas containing 1,3,5-triazine rings, involving reactions with derivatives of this compound. These polymers exhibited notable thermal stability and solubility in common organic solvents, positioning them as candidates for various industrial applications, including high-performance materials (Lin, Yuki, Kunisada, Kondo, 1990).
Future Directions
Properties
IUPAC Name |
N-[4-(dimethylamino)phenyl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2OS/c1-19(2)13-9-7-12(8-10-13)18-17(20)15-11-21-16-6-4-3-5-14(15)16/h7-11H,3-6H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDWUBORHBWAHJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC(=O)C2=CSC3=C2CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.